Dipropyl carbonate
CAS No.: 623-96-1
Cat. No.: VC20740183
Molecular Formula: C7H14O3
Molecular Weight: 146.18 g/mol
* For research use only. Not for human or veterinary use.

CAS No. | 623-96-1 |
---|---|
Molecular Formula | C7H14O3 |
Molecular Weight | 146.18 g/mol |
IUPAC Name | dipropyl carbonate |
Standard InChI | InChI=1S/C7H14O3/c1-3-5-9-7(8)10-6-4-2/h3-6H2,1-2H3 |
Standard InChI Key | VUPKGFBOKBGHFZ-UHFFFAOYSA-N |
SMILES | CCCOC(=O)OCCC |
Canonical SMILES | CCCOC(=O)OCCC |
Boiling Point | 168.0 °C |
Physical and Chemical Properties
Basic Physical Properties
Dipropyl carbonate is a yellow liquid at room temperature with a molecular weight of 146.18 g/mol . Its physical properties are comprehensively summarized in Table 1.
Table 1: Physical Properties of Dipropyl Carbonate
Chemical Reactivity
As a dialkyl carbonate, Dipropyl carbonate shares reactivity patterns with other members of this chemical class. While specific reactivity data for Dipropyl carbonate is limited in the available sources, we can infer some properties based on the general reactivity of dialkyl carbonates.
Dialkyl carbonates typically have multiple reactive centers. For example, Dimethyl carbonate has three reactive centers that can interact with nucleophiles: the carbonyl group and two methyl groups . Similarly, Dipropyl carbonate would have reactive sites at the carbonyl group and potentially at the propyl chains.
The carbonyl group in dialkyl carbonates is generally a harder electrophile due to its polarized positive charge and sp2 hybridization, while the alkyl groups represent softer electrophiles due to their sp3 orbital and weaker positive charge. This reactivity pattern likely applies to Dipropyl carbonate as well, with the carbonyl group being particularly susceptible to nucleophilic attack.
Synthesis and Production
Traditional Synthesis Methods
Test Type | Species | LD50/LC50 Value | Reference |
---|---|---|---|
Acute oral | Mice | 0.3 g/kg | |
Acute oral | Rabbits | 3.2 g/kg | |
Acute dermal | Rats | 0.98 g/kg |
These values suggest that Dipropyl carbonate has significant acute toxicity, with mice being particularly sensitive to oral exposure . The variation in LD50 values between species indicates species-specific sensitivity to the compound, with rabbits showing considerably more tolerance to oral exposure than mice. The dermal toxicity data for rats suggests that skin contact should also be carefully avoided.
Hazard Classification and Labeling
Dipropyl carbonate is classified as hazardous according to the Globally Harmonized System of Classification and Labeling of Chemicals (GHS). Its hazard profile is summarized in Table 3.
Table 3: Hazard Classification and Labeling of Dipropyl Carbonate
The hazard statements indicate that Dipropyl carbonate is flammable (H226), harmful if swallowed, in contact with skin, or if inhaled (H302+H312+H332), causes skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335) . Its classification as Water Hazard Class 3 in Germany indicates it poses a severe hazard to water environments.
Applications and Uses
While specific information about the applications and uses of Dipropyl carbonate is limited in the available sources, we can infer some potential applications based on the properties and uses of similar dialkyl carbonates:
Research Applications
The relatively high price per gram suggests that Dipropyl carbonate is primarily used in research settings or specialized applications rather than bulk industrial processes . The pricing data also indicates that it is a relatively specialty chemical with limited production volume compared to more common organic compounds.
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume